Cas no 51235-41-7 (1,3,5-Triazine-2,4(1H,3H)-dione, 6-(dimethylamino)-3-ethyl-1-methyl-)

• Product Name: 1,3,5-Triazine-2,4(1H,3H)-dione, 6-(dimethylamino)-3-ethyl-1-methyl-
• CAS No: 51235-41-7
• MF: C₈H₁₄N₄O₂
• MW: 198.222361087799
• CID: 362851
• PubChem ID: 21509869
• Update Time: 2025-04-19

1,3,5-Triazine-2,4(1H,3H)-dione, 6-(dimethylamino)-3-ethyl-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4(1H,3H)-dione, 6-(dimethylamino)-3-ethyl-1-methyl-
• 6-(dimethylamino)-3-ethyl-1-methyl-1,3,5-triazine-2,4-dione
• 51235-41-7
• SCHEMBL11843923
• 6-(Dimethylamino)-3-ethyl-1-methyl-1,3,5-triazine-2,4(1H,3H)-dione
• DTXSID00615330

• Inchi： 1S/C8H14N4O2/c1-5-12-7(13)9-6(10(2)3)11(4)8(12)14/h5H2,1-4H3
• InChI Key： LXNAHRLJIOOTOR-UHFFFAOYSA-N
• SMILES： O=C1N(C(N=C(N(C)C)N1C)=O)CC

Computed Properties

• Exact Mass: 198.11182
• Monoisotopic Mass: 198.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 56.22